1-{5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoyl}-3,5-dimethyl-1H-pyrazole

• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol
• IUPAC Name: (3,5-dimethylpyrazol-1-yl)-[5-[(3,5-dimethylpyrazol-1-yl)methyl]furan-2-yl]methanone
• InChI: InChI=1S/C16H18N4O2/c1-10-7-12(3)19(17-10)9-14-5-6-15(22-14)16(21)20-13(4)8-11(2)18-20/h5-8H,9H2,1-4H3
• InChI Key: WLWFHSDRSRPIRR-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1CC2=CC=C(O2)C(=O)N3C(=CC(=N3)C)C)C

Description

1-{5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoyl}-3,5-dimethyl-1H-pyrazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science. This compound is commonly referred to as "DFMF" and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 1-{5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoyl}-3,5-dimethyl-1H-pyrazole is not fully understood. However, studies have shown that this compound can inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. DFMF has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that this compound can exhibit various biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and pain. It has also been shown to reduce blood glucose levels in diabetic animals. In cancer studies, DFMF has been shown to inhibit tumor growth and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoyl}-3,5-dimethyl-1H-pyrazole in lab experiments include its potential anti-inflammatory, anti-cancer, and anti-diabetic activities. However, the limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 1-{5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoyl}-3,5-dimethyl-1H-pyrazole. These include:
1. Further studies to fully understand the mechanism of action of this compound.
2. Studies to determine the potential toxicity and safety of this compound.
3. Studies to optimize the synthesis method for this compound.
4. Studies to determine the potential use of this compound as a plant growth regulator and pesticide.
5. Studies to determine the potential use of this compound as a precursor for the synthesis of various metal complexes.
6. Studies to determine the potential use of this compound in the treatment of other diseases such as Alzheimer's and Parkinson's disease.
In conclusion, this compound is a chemical compound that has potential applications in various fields. Its anti-inflammatory, anti-cancer, and anti-diabetic activities make it a promising compound for further studies. However, further research is needed to fully understand its mechanism of action, potential toxicity, and safety.

Synthesis Methods

The synthesis of 1-{5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoyl}-3,5-dimethyl-1H-pyrazole has been reported in various studies. One of the commonly used methods involves the reaction of 3,5-dimethyl-1H-pyrazole with 2-furoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with formaldehyde and sodium borohydride to obtain the desired compound. Another method involves the reaction of 3,5-dimethyl-1H-pyrazole with 2-furoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).

Scientific Research Applications

1-{5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoyl}-3,5-dimethyl-1H-pyrazole has been studied for its potential applications in various fields. In medicine, this compound has been shown to exhibit anti-inflammatory and anti-cancer activities. It has also been studied for its potential use as an anti-diabetic agent. In agriculture, DFMF has been studied for its potential use as a plant growth regulator and as a pesticide. In materials science, this compound has been studied for its potential use as a precursor for the synthesis of various metal complexes.